Cas no 502465-81-8 (Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester)
502465-81-8 structure
Product Name:Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester
CAS No:502465-81-8
MF:C14H10BrClO2
MW:325.585002422333
CID:365500
PubChem ID:71366718
Update Time:2025-04-19
Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester
- benzyl 5-bromo-2-chlorobenzoate
- 502465-81-8
- DTXSID00790070
-
- Inchi: 1S/C14H10BrClO2/c15-11-6-7-13(16)12(8-11)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
- InChI Key: YGLHFYCZWMIBKW-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)C(=O)OCC1C=CC=CC=1)Cl
Computed Properties
- Exact Mass: 323.9553
- Monoisotopic Mass: 323.95527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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